Cas no 35414-25-6 (1-Heptanaminium, N,N,N-triheptyl-)
35414-25-6 structure
Product Name:1-Heptanaminium, N,N,N-triheptyl-
CAS No:35414-25-6
MF:C28H60N
MW:410.782709121704
CID:1476814
PubChem ID:77072
Update Time:2025-04-21
1-Heptanaminium, N,N,N-triheptyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Heptanaminium, N,N,N-triheptyl-
- tetraheptylazanium
- TAA7
- 35414-25-6
- InChI=1/C28H60N/c1-5-9-13-17-21-25-29(26-22-18-14-10-6-2,27-23-19-15-11-7-3)28-24-20-16-12-8-4/h5-28H2,1-4H3/q+1
- YFZDLRVCXDBOPH-UHFFFAOYSA-
- n,n,n-triheptylheptan-1-aminium
- DTXSID00275751
- SCHEMBL272990
- Tetraheptylammonium
- tetraheptylazanium bromide
- STL483815
-
- Inchi: 1S/C28H60N/c1-5-9-13-17-21-25-29(26-22-18-14-10-6-2,27-23-19-15-11-7-3)28-24-20-16-12-8-4/h5-28H2,1-4H3/q+1
- InChI Key: YFZDLRVCXDBOPH-UHFFFAOYSA-N
- SMILES: [N+](CCCCCCC)(CCCCCCC)(CCCCCCC)CCCCCCC
Computed Properties
- Exact Mass: 410.4729
- Monoisotopic Mass: 410.472575918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 29
- Rotatable Bond Count: 24
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 11.8
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1-Heptanaminium, N,N,N-triheptyl- Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
35414-25-6 (1-Heptanaminium, N,N,N-triheptyl-) Related Products
- 1116-76-3(Trioctylamine)
- 1120-24-7(N,N-dimethyldecylamine)
- 4088-22-6(N-Methyldioctadecylamine)
- 7378-99-6(dimethyl(octyl)amine)
- 112-75-4(N,N-Dimethyltetradecylamine)
- 124-28-7(N,N-Dimethyloctadecan-1-amine)
- 4455-26-9(Methyldioctylamine)
- 10108-86-8(N,N,N-Trimethyloctan-1-aminium chloride)
- 112-69-6(N,N-Dimethylhexadecylamine)
- 626-67-5(1-METHYLPIPERIDINE)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk